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Compound of Interest

Compound Name: 1-Butylcyclobutanol

Cat. No.: B13815066 Get Quote

Essential Safety and Handling Guide for 1-
Butylcyclobutanol
This guide provides immediate safety, handling, and disposal information for 1-
Butylcyclobutanol (CAS No. 20434-34-8). The content herein is compiled from available

chemical data and safety protocols for structurally similar compounds, offering a robust

framework for safe laboratory practices.

Chemical Identification and Properties
A summary of the known physical and chemical properties of 1-Butylcyclobutanol is
presented below. Limited safety data is available for this specific compound; therefore, caution

is advised, and handling should proceed based on the properties of similar flammable alcohols.
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Property Value Source

CAS Number 20434-34-8 [1][2][3]

Molecular Formula C₈H₁₆O [1][2][3]

Molecular Weight 128.21 g/mol [1][2]

Boiling Point 175 °C (at 751 Torr) [2]

Density 0.8721 g/cm³ [2]

Acidity (pKa) 15.38 ± 0.20 (Predicted) [2]

Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS) for 1-Butylcyclobutanol, the

following PPE recommendations are based on best practices for handling flammable liquid

alcohols, such as Cyclobutanol and 1-Butanol.[4][5][6]

Protection Type Recommended Equipment

Eye and Face
Chemical safety goggles or a face shield are

mandatory to protect against splashes.

Hand Protection

Chemically resistant gloves, such as nitrile or

butyl rubber, should be worn. Inspect gloves for

any signs of degradation or puncture before

use.

Body Protection

A flame-retardant lab coat or chemical-resistant

apron should be worn over personal clothing. In

cases of significant exposure risk, a full

chemical suit may be necessary.

Respiratory

Work should be conducted in a well-ventilated

area or under a chemical fume hood. If

ventilation is inadequate or if there is a risk of

aerosolization, a respirator with an organic

vapor cartridge is required.
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Handling and Storage Procedures
Safe handling and storage are critical to preventing accidents and ensuring the integrity of the

chemical.

Handling:

Always handle 1-Butylcyclobutanol in a well-ventilated area, preferably within a chemical

fume hood.

Keep the compound away from heat, sparks, and open flames, as it is expected to be a

flammable liquid.[4][6]

Use non-sparking tools and equipment to minimize the risk of ignition.[4][6]

Ground all containers and transfer equipment to prevent the buildup of static electricity.[4][6]

Avoid direct contact with skin and eyes, and prevent inhalation of vapors.

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[4]

The storage area should be designated for flammable liquids.

First Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration and seek urgent medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with copious

amounts of soap and water for at least 15

minutes. Seek medical advice if irritation

develops or persists.[4][6]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do so. Seek immediate medical

attention.[4][6]

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink plenty of water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[4][6]

Spill Response:

Evacuate all non-essential personnel from the spill area.

Eliminate all sources of ignition.

Wear the appropriate PPE as outlined in Section 2.

For small spills, absorb the chemical with an inert material (e.g., sand, vermiculite) and place

it in a sealed container for disposal.

For larger spills, contain the spill and prevent it from entering drains or waterways.

Ventilate the area and wash the spill site after the material has been collected.
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Disposal Plan
All waste materials, including contaminated PPE and spill cleanup materials, must be treated

as hazardous waste.

Collect all 1-Butylcyclobutanol waste in a designated, labeled, and sealed container.

Dispose of the chemical waste through a licensed professional waste disposal service.

Do not dispose of this chemical down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Operational Workflow for Handling 1-
Butylcyclobutanol
The following diagram illustrates the standard operating procedure for working with 1-
Butylcyclobutanol, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 1-Butylcyclobutanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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